Sodium benzoate

• CAS RN: 532-32-1
• Molecular Formula: C7H6NaO2
• Molecular Weight: 145.11 g/mol
• IUPAC Name: sodium;benzoate
• InChI: InChI=1S/C7H6O2.Na/c8-7(9)6-4-2-1-3-5-6;/h1-5H,(H,8,9)
• InChI Key: UJTIFEVFUCJMKZ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)[O-].[Na+]
• Canonical SMILES: C1=CC=C(C=C1)C(=O)O.[Na]
• boiling_point: >450 °C to <475 °C, decomposes with no boiling (OECD Guideline 103 (Boiling point/boiling range))
• Color/Form: White, granules or crystalline powder; Colorless crystalline powde
• density: 1.50 g/cu cm (OECD Guideline 109 (Density of Liquids and Solids)); Relative density (water = 1): 1.44
• flash_point: 100 °C (>212 °F); >100 °C
• melting_point: for benzoic acidMelting range of benzoic acid isolated by acidification and not recrystallised 121,5 °C to 123,5 °C, after drying in a sulphuric acid desiccator; 436 °C (OECD Guideline 102 (Melting point / Melting Range)); >300 °C
• physical_description: Pellets or Large Crystals; Liquid; Dry Powder, Pellets or Large Crystals; Dry Powder; A white, almost odourless, crystalline powder or granules; White odorless solid; [Merck Index] Hygroscopic; [ICSC] White powder; [MSDSonline]; WHITE HYGROSCOPIC CRYSTALLINE POWDER OR GRANULES
• Pictograms: Irritant
• solubility: Freely soluble in water, sparingly soluble in ethanol; In water, 556 g/L (temperature and pH not reported); 1 g dissolves in 1.8 mL water, 1.4 mL boiling water, about 75 mL alcohol, 50 mL mixture of 47.5 mL alcohol and 3.7 mL water; Solubility in water, g/100ml at 20 °C: 63
• synonyms: Antimol; Benzoate of Soda; E 211; E 221; E 221 (nucleating agent); Fuminaru; Purox S; Sobenate
• vapor_pressure: 2.9X10-12 mm Hg at 25 °C (est)

Description

It is widely used as a food preservative and appears as a white crystalline chemical with the formula C₆H₅COONa . Sodium benzoate is known for its antimicrobial properties, making it effective in inhibiting the growth of bacteria, yeast, and fungi in acidic conditions .

Scientific Research Applications

Sodium benzoate has a wide range of applications in scientific research:

Chemistry: It is used as a standard in analytical chemistry for calibrating instruments and as a reagent in various chemical reactions.

Biology: This compound is used in biological studies to investigate its effects on microbial growth and metabolism.

Medicine: It is used in the treatment of urea cycle disorders due to its ability to bind amino acids and facilitate their excretion.

Industry: This compound is extensively used as a preservative in the food and beverage industry, as well as in cosmetics and pharmaceuticals.

Mechanism of Action

The primary mechanism by which sodium benzoate exerts its preservative effect is through the absorption of benzoic acid into microbial cells. Once inside, if the intracellular pH falls to 5 or lower, the anaerobic fermentation of glucose through phosphofructokinase decreases sharply, inhibiting the growth and survival of microorganisms . In medicine, this compound binds to amino acids, leading to their excretion and a decrease in ammonia levels .

Preparation Methods

Sodium benzoate can be synthesized through several methods:

Neutralization of Benzoic Acid: The most common method involves the neutralization of benzoic acid with sodium hydroxide (NaOH), producing this compound and water.

Oxidation of Toluene: Industrially, benzoic acid, the precursor to this compound, is produced by the partial oxidation of toluene with oxygen.

Other Methods: Other methods include the oxidation of naphthalene with vanadium pentoxide to give phthalic anhydride, which is then decarboxylated to yield benzoic acid.

Chemical Reactions Analysis

Sodium benzoate undergoes various chemical reactions:

Decarboxylation: When heated with a strong base, this compound can be decarboxylated to produce benzene.

Oxidation and Reduction: this compound can participate in oxidation and reduction reactions, although these are less common in practical applications.

Substitution Reactions: It can undergo substitution reactions, particularly in the presence of strong acids or bases.

Common reagents used in these reactions include sodium hydroxide for neutralization and various oxidizing agents for the production of benzoic acid. The major products formed include benzene from decarboxylation and benzoic acid from neutralization .

Comparison with Similar Compounds

Sodium benzoate is often compared with other preservatives such as potassium sorbate and benzoic acid:

Potassium Sorbate: Both this compound and potassium sorbate are effective preservatives, but potassium sorbate is more effective at higher pH levels compared to this compound.

Benzoic Acid: This compound is the sodium salt of benzoic acid and is more soluble in water, making it more suitable for aqueous solutions.

Benzalkonium Chloride: This compound is used in a variety of applications, including ophthalmic and topical formulations, due to its wide antimicrobial activity.

This compound’s uniqueness lies in its high solubility in water and its effectiveness in acidic conditions, making it a versatile preservative for various applications .

Synthesis routes and methods I

Procedure details

The procedure of Example 1 was followed using benzyl benzoate (4.8 mL, 5 mmol), sodium trimethylsilanolate (2.82 g, 25 mmol), dry tetrahydrofuran (100 mL), and 6.25 h of heating at reflux. The reaction mixture was cooled to room temperature and sodium benzoate (2.32 g, 64% yield) was isolated as a white solid: 1H NMR (D2O) δ 7.0-8.0 ppm (m, Ar--H's, 5H). Anal. Calcd. for C7H5NaO: C, 58.34; H, 3.50; Na, 15.95. Found: C, 57.99, 57.94; H, 3.80, 3.83; Na, 16.38, 16.60.

Synthesis routes and methods II

Procedure details

A liquefied composition containing 5 weight percent of sodium oleate, 5 weight percent of ethanol, enough sodium dihydrogen phosphate to obtain a pH of 9.8, 0.1 weight percent of sodium benzoate, and the remainder sterile distilled water (q.s.). The liquefied composition (termed GHT 7701) was placed in amber glass bottles.

Synthesis routes and methods III

Procedure details

50 mmol benzoic acid is dissolved in 50 mL of methanol. 50 mmol NaOH dissolved in 50 mL water is added slowly to the benzoic acid solution prepared while stirring to obtain sodium benzoate. 50 mmol silver nitrate dissolved in 50 mL water is added to the sodium benzoate solution, and then white precipitate forms fast. The precipitate is silver benzoate formed by exchange of Na+ and Ag+ by ionization tendency, washed to remove unreacted silver nitrate and NaOH with water, filtered and further washed several times to remove unreacted benzoic acid with methanol, and dried at 50° C. to obtain final silver benzoate.

Synthesis routes and methods IV

Procedure details

Into a 300 ml nickel autoclave are charged cinnamyl alcohol (50.0 g, 0.37 mo1), sodium hydroxide (34.6 g, 0.43 mol), the catalyst of Example 2 (12.8 g catalyst suspended in 48.6 g water) and water (75 g). The autoclave is sealed and purged with nitrogen. The autoclave is heated under pressure of 1.0×106Pascals to 170° C. After hydrogen evolution ceases, the reaction product filtered and the basic filtrate is extracted with diethylether. The aqueous phase is acidified and extracted with ether. The acid and base extracts are evaporated and analyzed. The reaction yields sodium 3-phenylpropionate (69 mol percent), 3-phenylpropanol (25 mol percent) and sodium benzoate (8 mol percent).